Cas no 2138220-54-7 (5-amino-3-(1-methoxypropan-2-yl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-amino-3-(1-methoxypropan-2-yl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2138220-54-7
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6573927
• PubChem ID: 165473530
• Update Time: 2025-08-05

5-amino-3-(1-methoxypropan-2-yl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-(1-methoxypropan-2-yl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• EN300-1106145
• 2138220-54-7

• Inchi： 1S/C9H15N3O3/c1-6(5-15-3)12-8(13)7(10)4-11(2)9(12)14/h4,6H,5,10H2,1-3H3
• InChI Key： LMLHCVYQQQESND-UHFFFAOYSA-N
• SMILES： O(C)CC(C)N1C(C(=CN(C)C1=O)N)=O

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 75.9Ų

Additional information on 5-amino-3-(1-methoxypropan-2-yl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

5-Amino-3-(1-Methoxypropan-2-yl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2138220-54-7): A Comprehensive Overview

5-Amino-3-(1-methoxypropan-2-yl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2138220-54-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities and pharmacological properties.

The chemical structure of 5-amino-3-(1-methoxypropan-2-yl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is characterized by a tetrahydropyrimidine core with specific functional groups that contribute to its biological activity. The presence of an amino group at the 5-position, a methoxypropan-2-yl substituent at the 3-position, and a methyl group at the 1-position are key structural elements that define its chemical properties and potential biological interactions.

Recent studies have highlighted the importance of pyrimidine derivatives in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The unique combination of functional groups in 5-amino-3-(1-methoxypropan-2-yl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione suggests that it may exhibit similar or even enhanced biological activities compared to other pyrimidine derivatives.

In the context of antiviral research, 5-amino-3-(1-methoxypropan-2-yl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has shown promising results in inhibiting viral replication. Studies have demonstrated its ability to interfere with key viral enzymes and pathways, making it a potential candidate for further development as an antiviral agent. This is particularly relevant given the ongoing global health challenges posed by viral infections.

In the field of oncology, the compound has been investigated for its anticancer properties. Preliminary studies have indicated that 5-amino-3-(1-methoxypropan-2-yl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione can induce apoptosis in cancer cells and inhibit tumor growth in vitro. The mechanism of action appears to involve the modulation of signaling pathways that are crucial for cancer cell survival and proliferation.

Beyond its antiviral and anticancer potential, 5-amino-3-(1-methoxypropan-2-yl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has also been explored for its anti-inflammatory effects. Inflammatory diseases are a significant health burden globally, and compounds with anti-inflammatory properties can play a crucial role in managing these conditions. Research has shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators.

The pharmacokinetic properties of 5-amino-3-(1-methoxypropan-2-yl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione are another important aspect of its evaluation. Studies have indicated that it exhibits favorable absorption and distribution profiles in animal models. Additionally, preliminary toxicology assessments suggest that it has a good safety profile at therapeutic doses.

In conclusion, 5-amino-3-(1-methoxypropan-2-y l)-1-methyl - 1 , 2 , 3 , 4 -tetrahydropyrim idine - 2 , 4 -dione (CAS No. 2138220 - 54 - 7) represents a promising compound with diverse biological activities and potential therapeutic applications. Further research is warranted to fully elucidate its mechanisms of action and optimize its use in clinical settings. The ongoing advancements in medicinal chemistry and drug development will likely continue to uncover new opportunities for this intriguing compound.